Cas no 2229643-09-6 (tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate
• CAS No: 2229643-09-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5894562
• PubChem ID: 165785878
• Update Time: 2025-09-21

tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate
• EN300-1888911
• 2229643-09-6

• Inchi： 1S/C14H26N2O2/c1-11(15)8-9-12-7-5-6-10-16(12)13(17)18-14(2,3)4/h8-9,11-12H,5-7,10,15H2,1-4H3/b9-8+
• InChI Key： BTLZDUIIPOPQNM-CMDGGOBGSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1/C=C/C(C)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate (CAS No. 2229643-09-6)

Tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2229643-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and an amine-substituted butenyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The tert-butyl group at the carboxylate position not only enhances the lipophilicity of the molecule but also provides stability against metabolic degradation, making it an attractive moiety for pharmaceutical applications. Additionally, the (3-aminobut-1-en-1-yl) substituent introduces a reactive amine functionality, which can participate in various chemical transformations and interactions with biological targets. This combination of structural elements makes Tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel piperidine-based compounds due to their demonstrated efficacy in modulating various biological pathways. Piperidine derivatives have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The unique structural motif of Tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate aligns well with these trends, as it combines the favorable properties of piperidine scaffolds with additional functional groups that can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors. The amine group in the (3-aminobut-1-en-1-yl) moiety can serve as a point of attachment for further derivatization, allowing chemists to fine-tune the pharmacological profile of the molecule. This flexibility is particularly valuable in drug design, where subtle modifications can significantly impact potency, selectivity, and pharmacokinetic properties. Recent studies have highlighted the importance of such versatile intermediates in accelerating the discovery of new therapeutics.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel lead compounds. Compounds like Tert-butyl 2-(3-aminobut-1-en-1-yl)piperidine-1-carboxylate are well-suited for these approaches due to their well-defined structures and predictable interactions with biological targets. For instance, computational modeling studies have suggested that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer and inflammation. Such insights are crucial for guiding experimental efforts and optimizing drug candidates.

Moreover, the synthesis of Tert-butyl 2-(3-aminobut-1-en-1-y)piperidine -carbox ylate presents an interesting challenge from a synthetic chemistry perspective. The presence of multiple functional groups necessitates careful planning to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct key structural motifs efficiently. These methodologies not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

Recent advancements in analytical chemistry have enabled more precise characterization of complex organic molecules like Tert-butyl 2-(3 -aminobut -1 -en -1 - yl ) piperidine - 1 - carbox ylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and conformational dynamics. These data are essential for confirming the identity of the compound and understanding its behavior in different environments.

The potential therapeutic applications of Tert-butyl 2-(3 -aminobut -1 -en - 1 - yl ) piperidine - 1 - carbox ylate are still being explored, but preliminary findings suggest that it may have utility in several areas. For example, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antiviral agent or an anti-inflammatory drug. Additionally, its ability to modulate neurotransmitter receptors makes it a candidate for treating neurological disorders such as depression and anxiety.

In conclusion, Tert-butyl 2-(3 -aminobut - 1 -en - 1 - yl ) piperidine - 1 carbox ylate (CAS No. 2229643 -096) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further development as a therapeutic agent or as an intermediate in drug synthesis. As research continues to uncover new applications for this compound, Tert-butyl 2-(3-amino butenol-piperidinone) will likely play an increasingly important role in addressing unmet medical needs.